molecular formula C5H8N4O B8617572 2-(6-Methyl-1,2,4,5-tetrazin-3-yl)ethanol

2-(6-Methyl-1,2,4,5-tetrazin-3-yl)ethanol

Cat. No.: B8617572
M. Wt: 140.14 g/mol
InChI Key: XPIKYYQQGGNKAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Methyl-1,2,4,5-tetrazin-3-yl)ethanol is a useful research compound. Its molecular formula is C5H8N4O and its molecular weight is 140.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H8N4O

Molecular Weight

140.14 g/mol

IUPAC Name

2-(6-methyl-1,2,4,5-tetrazin-3-yl)ethanol

InChI

InChI=1S/C5H8N4O/c1-4-6-8-5(2-3-10)9-7-4/h10H,2-3H2,1H3

InChI Key

XPIKYYQQGGNKAK-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C(N=N1)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethyl 3-hydroxypropanimidate hydrochloride (2 mmol, 307 mg) and acetamidine hydrochloride (10 mmol, 945 mg) was added hydrazine hydrate (2 mL) under an atmosphere of argon. After stirring at room temperature for 2 hours, the mixture was diluted with water (25 mL) and sodium nitrite (25 mmol, 1.72 g) was added. To this solution was added 2% aqueous HCl dropwise on an ice bath until the now pink solution reached a pH of 3. The aqueous solution was extracted with methylene chloride (5×50 mL), dried with magnesium sulfate, the solvent was removed by rotary evaporation, and then dried under vacuum to afford the product, 2-(6-methyl-1,2,4,5-tetrazin-3-yl)ethanol (140 mg, 37%), as a pink oil. LRMS-ESI [M+H]+ calcd. for C5H9N4O+: 141.08, found: 140.7.
Quantity
307 mg
Type
reactant
Reaction Step One
Quantity
945 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1.72 g
Type
reactant
Reaction Step Four
Name
Quantity
25 mL
Type
solvent
Reaction Step Four

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